Cas no 2228350-46-5 (1-amino-3-(2-cyclopropylphenyl)propan-2-ol)
1-amino-3-(2-cyclopropylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(2-cyclopropylphenyl)propan-2-ol
- 2228350-46-5
- EN300-1739787
-
- Inchi: 1S/C12H17NO/c13-8-11(14)7-10-3-1-2-4-12(10)9-5-6-9/h1-4,9,11,14H,5-8,13H2
- InChI Key: SHSJUNKENBJITM-UHFFFAOYSA-N
- SMILES: OC(CN)CC1C=CC=CC=1C1CC1
Computed Properties
- Exact Mass: 191.131014166g/mol
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.2Ų
1-amino-3-(2-cyclopropylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739787-0.05g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-0.1g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-0.25g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-0.5g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-1.0g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1739787-2.5g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-5.0g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1739787-10.0g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1739787-1g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1739787-5g |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol |
2228350-46-5 | 5g |
$3935.0 | 2023-09-20 |
1-amino-3-(2-cyclopropylphenyl)propan-2-ol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-amino-3-(2-cyclopropylphenyl)propan-2-ol
1-Amino-3-(2-cyclopropylphenyl)propan-2-ol (CAS No. 2228350-46-5): A Comprehensive Overview
1-Amino-3-(2-cyclopropylphenyl)propan-2-ol (CAS No. 2228350-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylphenyl moiety and amino alcohol functional group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, C12H17NO, offers versatility in drug design, particularly in the development of central nervous system (CNS) targeting agents and GPCR modulators.
The growing interest in 1-amino-3-(2-cyclopropylphenyl)propan-2-ol is closely tied to recent advancements in precision medicine and small-molecule therapeutics. Researchers are actively exploring its potential as a building block for neurological disorder treatments, aligning with current healthcare trends focusing on neurodegenerative diseases and mental health solutions. The compound's structural features make it particularly relevant for addressing modern challenges in blood-brain barrier penetration and receptor specificity.
From a chemical perspective, 1-amino-3-(2-cyclopropylphenyl)propan-2-ol exhibits interesting physicochemical properties. The cyclopropyl ring introduces significant steric and electronic effects, while the propan-2-ol backbone provides multiple sites for functionalization. These characteristics have made it a subject of numerous structure-activity relationship (SAR) studies, particularly in the context of drug discovery optimization and medicinal chemistry applications.
The synthesis of CAS 2228350-46-5 typically involves multi-step organic transformations, with key steps including cyclopropylation reactions and asymmetric aminohydroxylation. Recent literature highlights innovative approaches to its production, emphasizing green chemistry principles and atom economy - topics of considerable interest in contemporary chemical manufacturing. These synthetic methodologies align with the industry's shift toward sustainable pharmaceutical production.
In the pharmaceutical landscape, derivatives of 1-amino-3-(2-cyclopropylphenyl)propan-2-ol have shown promise in addressing several unmet medical needs. Current research explores its incorporation into potential therapies for conditions ranging from neuropathic pain to cognitive disorders. This aligns with frequent search queries regarding next-generation neurological treatments and novel psychiatric medications, making the compound particularly relevant to current biomedical discourse.
The commercial availability of 1-amino-3-(2-cyclopropylphenyl)propan-2-ol has expanded significantly in recent years, reflecting growing demand from contract research organizations and academic laboratories. Market analysis indicates particular interest from developers of targeted therapies and personalized medicine solutions. Quality standards for this compound typically emphasize high purity grades (often >98%) and rigorous analytical characterization, including HPLC and chiral purity assessments.
From a regulatory standpoint, CAS 2228350-46-5 is generally classified as a research chemical without significant restrictions, though proper laboratory safety protocols should always be observed. Its handling requires standard precautions for amino alcohol compounds, including appropriate personal protective equipment and ventilation controls. These safety considerations reflect broader industry concerns about chemical handling best practices - a frequent topic in scientific search queries.
The future outlook for 1-amino-3-(2-cyclopropylphenyl)propan-2-ol appears promising, with several patent applications recently filed for related compounds. Industry observers note its potential role in emerging therapeutic areas such as neuroinflammation modulation and synaptic plasticity enhancement. These applications correspond to trending research topics in neuroscience and psychopharmacology, further underscoring the compound's scientific relevance.
For researchers working with 1-amino-3-(2-cyclopropylphenyl)propan-2-ol, proper storage conditions (typically 2-8°C under inert atmosphere) and stability assessments are crucial considerations. Analytical methods for this compound frequently employ mass spectrometry and NMR spectroscopy, techniques commonly searched by laboratory professionals. The compound's spectral data and chromatographic properties have been well-documented in recent chemical literature.
In conclusion, 1-amino-3-(2-cyclopropylphenyl)propan-2-ol (2228350-46-5) represents an important chemical entity with diverse applications in modern drug discovery. Its unique structural features and growing therapeutic potential make it a compound of significant interest to both medicinal chemists and pharmaceutical developers. As research continues to uncover new applications, this molecule is likely to maintain its position as a valuable tool in addressing some of healthcare's most pressing challenges.
2228350-46-5 (1-amino-3-(2-cyclopropylphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)